1-(4-ethylphenyl)-6-methyl-2,4(1H,3H)-pyrimidinedione

• IUPAC Name: 1-(4-ethylphenyl)-6-methylpyrimidine-2,4-dione
• InChI: InChI=1S/C13H14N2O2/c1-3-10-4-6-11(7-5-10)15-9(2)8-12(16)14-13(15)17/h4-8H,3H2,1-2H3,(H,14,16,17)
• InChI Key: JULSPKVPFOAEDD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=CC(=O)NC2=O)C
• Molecular Formula: C13H14N2O2
• DSSTOX Substance ID: DTXSID801215250
• Molecular Weight: 230.26 g/mol
• CAS RN: 915925-40-5

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, reaction conditions, and the yield of the product.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the arrangement of atoms within the molecule.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes the conditions required for the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This includes properties such as melting point, boiling point, solubility, density, and refractive index. Chemical properties might include acidity/basicity, reactivity with common reagents, and stability under various conditions.

Mechanism of Action

If the compound has biological activity, the mechanism of action describes how it interacts with biological systems. This could involve binding to specific receptors, inhibiting certain enzymes, or interacting with DNA.

Safety and Hazards

This section would detail any known hazards associated with the compound, such as toxicity, flammability, or reactivity. It would also include appropriate safety measures when handling the compound.